5-Oxaspiro[3.4]octane-7-carboxylic acid

• IUPAC Name: 5-oxaspiro[3.4]octane-7-carboxylic acid
• InChI: InChI=1S/C8H12O3/c9-7(10)6-4-8(11-5-6)2-1-3-8/h6H,1-5H2,(H,9,10)
• InChI Key: FFYILFNCQWWJCT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC(CO2)C(=O)O
• Molecular Formula: C8H12O3
• Molecular Weight: 156.18 g/mol

Description

5-Oxaspiro[3.4]octane-7-carboxylic acid is a chemical compound that has been the subject of various scientific studies. It is a bicyclic lactone with a spiro center that has been synthesized using different methods. This compound has shown potential in various research applications due to its unique structure and properties. In 4]octane-7-carboxylic acid.

Scientific Research Applications

Supramolecular Aggregation

The study by Foces-Foces et al. (2005) investigated the crystal structures of hydroxycarboxylic acid derivatives, revealing that the conformation of hydroxymethyl groups significantly influences the dimensionality of supramolecular structures through O-H...O hydrogen bonds. This highlights the potential of such compounds in designing one- or two-dimensional supramolecular aggregates, which could have applications in materials science and nanotechnology Foces-Foces et al., 2005.

Organic Synthesis and Reactivity

Kuroyan et al. (1991) described the synthesis of ethyl 2-oxo-4-cyano-1-oxaspiro[4,5]decane-3-carboxylate, demonstrating the reactivity of 1-oxaspiro[2,5]octane-2-carboxylic acid nitrite in organic synthesis. This work illustrates the versatility of oxaspiro derivatives in synthesizing compounds with potential pharmaceutical applications Kuroyan et al., 1991.

Enzymatic Reactivity and Biological Applications

The stereochemical preference of yeast epoxide hydrolase (YEH) towards O-axial C3 epimers of various 1-oxaspiro[2.5]octanes was explored by Weijers et al. (2007). This study contributes to our understanding of the enzymatic detoxification of biologically active spiroepoxides, potentially guiding the design of bioactive compounds with enhanced specificity and efficacy Weijers et al., 2007.

Drug Discovery and Development

Li et al. (2013) synthesized new classes of thia/oxa-azaspiro[3.4]octanes as multifunctional and structurally diverse modules for drug discovery. Their work demonstrates the potential of such spirocycles in creating novel compounds that can be applied in various therapeutic areas, highlighting the importance of efficient and robust synthetic routes in drug development Li et al., 2013.

Corrosion Inhibition

Chafiq et al. (2020) investigated the inhibition properties of spirocyclopropane derivatives for mild steel protection in HCl, emphasizing the role of green and environmentally friendly compounds in industrial applications. Their findings suggest that these compounds are effective inhibitors in acidic solutions, providing insights into their potential use in corrosion protection Chafiq et al., 2020.